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Compound of Interest

Compound Name: 1-Methylpentyl acrylate
CAS No.: 51443-71-1
Cat. No.: B12643921
Get Quote
. J

Executive Summary: The Isomer Distinction

In industrial and academic literature, the terms 1-methylpentyl acrylate and sec-hexyl acrylate
are frequently conflated. This guide clarifies that they are synonymous regarding the chemical
structure derived from 2-hexanol. However, a critical distinction must be drawn against the
industry-standard isomer, 2-ethylhexyl acrylate (2-EHA), and the linear n-hexyl acrylate.

» 1-Methylpentyl Acrylate (sec-Hexyl Acrylate): A secondary ester with branching at the

-carbon. It yields polymers with higher glass transition temperatures (
) due to steric hindrance close to the backbone.

» 2-Ethylhexyl Acrylate (2-EHA): A primary ester with branching at the

-carbon. It yields polymers with very low

due to increased free volume, serving as a "soft" monomer.
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Critical Advisory: Researchers seeking "sec-hexyl acrylate” for drug delivery matrices must
verify they are not inadvertently purchasing "hexyl acrylate" (often n-hexyl) or "2-ethylhexyl
acrylate," as the physical properties of the resulting polymers differ drastically.

Chemical Identity & Structural Logic[1]

The nomenclature "sec-hexyl" is non-IUPAC and ambiguous, historically referring to esters
derived from secondary hexanols (predominantly 2-hexanol).

Table 1 Chemical Identity Specificat

2-Ethylhexyl
1-Methylpentyl
Feature sec-Hexyl Acrylate Acrylate
Acrylate
(Reference)

Ambiguous (often
CAS Number 51443-71-1 103-11-7
maps to 51443-71-1)

Hexan-2-yl prop-2- Hexan-2-yl prop-2- 2-Ethylhexyl prop-2-
IUPAC Name yl prop yl prop ylhexyl prop
enoate enoate enoate
2-Hexanol (or mixed
Alcohol Source 2-Hexanol ) 2-Ethylhexanol
isomers)
Secondary
(ngcontent-ng-
€2977031039=""
_nghost-ng- Secondary ( Primary (
Ester Type c1310870263=""
e -branched) -branched)
class="inline ng-star-
inserted">
-branched)
Molecular Formula
Mol.[1][2]1[31[4][5]1[6]1[7
LH2]SIel 7] 156.22 g/mol 156.22 g/mol 184.28 g/mol

[8][9][10][11] Weight

Structural Visualization
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The following diagram illustrates the structural isomerism and its impact on polymer chain
dynamics.

n-Hexyl Group
(Linear C6)
Flexible, Moderate Tg

Acrylate Moiety
(CH2=CH-COO0-) Beta-Branching
(Primary Carbon)

2-Ethylhexyl Group

(Branch at C2)
Free Volume -> Low Tg

Click to download full resolution via product page

Figure 1: Structural comparison of hexyl acrylate isomers. Note that 1-methylpentyl acrylate
possesses alpha-branching, which restricts rotation and increases polymer stiffness compared
to the beta-branched 2-ethylhexyl acrylate.

Physicochemical Properties & Polymer Physics[1]
[9]1[10][14][15][16][17][18]
The core difference between these compounds lies in how the alkyl tail influences the glass

transition temperature (

) of the resulting polymer. This is the deciding factor for drug delivery applications (e.g.,
controlling diffusion rates in transdermal patches).

The Alpha-Methyl Effect

In 1-methylpentyl acrylate, the methyl group is attached directly to the carbon atom linked to
the oxygen (the
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-carbon). This creates significant steric hindrance, restricting the rotation of the side chain
around the backbone.

o Effect: Increases
[12]
¢ Analogy: Compare Poly(n-butyl acrylate) (

) vs. Poly(sec-butyl acrylate) (

). The secondary structure raises

by

In 2-ethylhexyl acrylate, the branching is at the

-carbon. This pushes polymer chains apart (increasing free volume) without severely restricting
backbone rotation.

o Effect: Decreases (or maintains low)

ble 2: licted : :

Poly(1-
Poly(n-Hexyl Poly(2-Ethylhexyl
Property Methylpentyl
Acrylate) Acrylate)
Acrylate)
Glass Transition ( -25°C to -30°C
-57°C , -65°C to -70°C
) (Predicted*)
Chain Stiffness Low Moderate Very Low
Hydrophobicity High High Very High (C8 chain)
Reactivity ( ) Moderate (Steric )
High ] High
) hindrance)
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*Prediction based on Structure-Property Relationships (SPR) of butyl acrylate isomers.

Synthesis & Impurity Profile

For pharmaceutical applications, purity is paramount. 1-methylpentyl acrylate is typically
synthesized via direct esterification.

Experimental Protocol: Synthesis of 1-Methylpentyl
Acrylate

Objective: Synthesize high-purity monomer from 2-hexanol.

e Reagents:

[¢]

Acrylic Acid (1.05 eq)

[¢]

2-Hexanol (1.0 eq)

[e]

Catalyst: p-Toluenesulfonic acid (p-TSA, 1-2 wt%)

o

Inhibitor: Phenothiazine or MEHQ (500 ppm) to prevent polymerization.

[¢]

Solvent: Toluene (azeotropic water removal).

e Procedure:
o Setup: Dean-Stark apparatus with a reflux condenser.
o Reaction: Reflux at ~110-120°C. Monitor water collection in the trap.
o Workup: Wash organic layer with

(aq) to remove excess acid, then brine.

o Purification: Vacuum distillation. Crucial: 1-methylpentyl acrylate is a secondary ester
and is susceptible to thermal elimination (forming hexenes) if overheated. Maintain pot
temperature <90°C.

e Impurity Markers:
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o 2-Hexene / 3-Hexene: Elimination byproducts (characteristic alkene peaks in NMR).

o Di-acrylates: Rare, but possible if hexanediol contaminants were present in the alcohol
source.

Applications in Drug Development
Transdermal Drug Delivery Systems (TDDS)

o sec-Hexyl Acrylate (1-Methylpentyl): Used when a matrix requires higher cohesive strength
than standard 2-EHA adhesives. The higher

(-25°C vs -65°C) reduces "cold flow" (oozing) of the patch during storage while remaining
tacky at skin temperature.

e Mechanism: The secondary branching reduces chain mobility, slowing the diffusion
coefficient of small molecule drugs slightly, allowing for extended-release profiles.

Hydrogel Stiffness Modulation

In copolymer systems (e.g., with Hydroxyethyl methacrylate - HEMA), incorporating 1-
methylpentyl acrylate increases the hydrophobic domain rigidity compared to n-hexyl
acrylate, potentially improving the mechanical integrity of swollen hydrogels.
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Define Application Requirement

Need High Tack &
Fast Diffusion?

No Yes

Need Cohesion & Select 2-Ethylhexyl Acrylate
Controlled Release? (Tg ~ -65°C)

Yes

Select 1-Methylpentyl Acrylate Soft, aggressive adhesive.
(Tg ~-25°C) High free volume.

Shear-resistant matrix.
Reduced cold flow.

Click to download full resolution via product page

Figure 2: Decision matrix for selecting between hexyl acrylate isomers in formulation.

Regulatory & Safety (E-E-A-T)

o REACH/TSCA Status: 1-methylpentyl acrylate (CAS 51443-71-1) is a low-volume chemical
compared to 2-EHA. It may require specific registration for large-scale import.

o Toxicity: Acrylates are potent sensitizers. Secondary acrylates generally show slightly lower
skin permeation rates than primary acrylates due to steric bulk, but standard PPE (nitrile
gloves, fume hood) is mandatory.

o Storage: Must be stored with an inhibitor (MEHQ) and dissolved oxygen. Storing under pure
nitrogen can deplete the inhibitor's efficacy, leading to runaway polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. CN101337889A - Method for preparing (methyl) acrylic ester - Google Patents
[patents.google.com]

o 12. Quantifying Acrylic Resin’s Glass Transition Temperature Shifts [eureka.patsnap.com]

o To cite this document: BenchChem. [Technical Guide: Comparative Analysis of 1-
Methylpentyl Acrylate and sec-Hexyl Acrylate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b12643921/docs#technical-guide-comparative-
analysis-of-1-methylpentyl-acrylate-and-sec-hexyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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